Cas no 12007-27-1 (Molybdenum boride(MoB2))

• Product Name: Molybdenum boride(MoB2)
• CAS No: 12007-27-1
• MF: B₂Mo
• MW: 117.562002182007
• CID: 199260
• PubChem ID: 82794
• Update Time: 2025-07-02

Molybdenum boride(MoB2) Chemical and Physical Properties

Names and Identifiers

• Molybdenum boride(MoB2)
• (boranylidynemolybdenumylidyne)borane
• AC1L344N
• AR-1I3980
• diboranylidynemolybdenum
• EINECS 234-502-8
• molybdenum diboride
• bis(boranylidyne)molybdenum
• 12007-27-1
• DTXSID101015518
• Q4161095
• Molybdenum boride (MoB2)
• Gadolinium Nitride (GdN) Sputtering Targets

• Inchi： 1S/2B.Mo
• InChI Key： TWSYZNZIESDJPJ-UHFFFAOYSA-N
• SMILES： [Mo](#B)#B

Computed Properties

• Exact Mass: 111.9326
• Monoisotopic Mass: 119.924014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 72.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts

Additional information on Molybdenum boride(MoB2)

Introduction to Molybdenum Boride (MoB₂) and Its Applications in Modern Science

Molybdenum boride (MoB₂) is a fascinating inorganic compound with the CAS number 12007-27-1, renowned for its unique structural and electronic properties. This material has garnered significant attention in recent years due to its potential applications across various scientific and industrial domains. MoB₂, a member of the boride family, exhibits exceptional thermal stability, high electrical conductivity, and remarkable catalytic activity, making it an attractive candidate for advanced technological applications.

The synthesis of MoB₂ typically involves the reaction of molybdenum powders with boric acid under controlled conditions. The resulting compound often appears as a dark grey powder, which can be further processed into various forms such as powders, films, or nanoparticles. These different forms allow for tailored applications depending on the specific requirements of the intended use. For instance, thin films of MoB₂ have been successfully employed in electronic devices due to their excellent conductive properties and stability at high temperatures.

In recent years, researchers have been exploring the catalytic properties of MoB₂ in chemical transformations. One of the most notable findings is its effectiveness as a catalyst in hydrogenation reactions. This property is particularly relevant in the context of sustainable energy solutions, where hydrogen production and utilization are critical components. The high surface area and robust structure of MoB₂ facilitate efficient catalytic processes, making it a promising material for developing next-generation hydrogen storage and fuel cell technologies.

The electronic properties of MoB₂ have also been extensively studied, particularly in the realm of nanotechnology. Researchers have discovered that nanostructured MoB₂ exhibits enhanced electrical conductivity and unique magnetic behaviors. These characteristics make it an ideal candidate for use in advanced electronic devices such as transistors and sensors. Moreover, the ability to manipulate the size and shape of MoB₂ nanoparticles allows for further optimization of their electronic properties, opening up new possibilities for applications in nanoelectronics.

In addition to its electronic and catalytic properties, MoB₂ has shown promise in the field of materials science. Its exceptional thermal stability makes it suitable for use in high-temperature environments, such as aerospace components and industrial furnaces. Furthermore, its resistance to corrosion and wear makes it an excellent choice for mechanical applications where durability is paramount. These attributes have led to increased interest in MoB₂ as a material for enhancing the performance of various industrial systems.

The latest research on MoB₂ also highlights its potential role in energy storage solutions. Studies have demonstrated that MoB^{(MoB_{\text{small}})_{\text{small}}>(MoB_{\text{small}})_{\text{small}}>}